Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate

• Molecular Formula: C22H20N2O6
• Molecular Weight: 408.4 g/mol
• IUPAC Name: ethyl 2-[[5-oxo-1-(3-oxo-1H-2-benzofuran-1-yl)pyrrolidine-2-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H20N2O6/c1-2-29-21(27)15-9-5-6-10-16(15)23-19(26)17-11-12-18(25)24(17)20-13-7-3-4-8-14(13)22(28)30-20/h3-10,17,20H,2,11-12H2,1H3,(H,23,26)
• InChI Key: QRZNNXHVRRVPLD-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C2CCC(=O)N2C3C4=CC=CC=C4C(=O)O3

Description

Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate, also known as EPPB, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. EPPB is a benzodiazepine receptor antagonist, which means it has the ability to block the effects of benzodiazepines, a class of drugs commonly used as sedatives and anxiolytics.

Mechanism of Action

Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate acts as a competitive antagonist at the benzodiazepine receptor site on the GABA-A receptor. Benzodiazepines bind to the same site and enhance the effects of GABA, the main inhibitory neurotransmitter in the brain. By blocking the effects of benzodiazepines, Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate reduces the inhibitory effects of GABA and can lead to increased excitability in the brain.
Biochemical and Physiological Effects
Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate has been shown to have a number of biochemical and physiological effects. In animal studies, Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate has been shown to increase locomotor activity and reduce anxiety-like behavior. It has also been shown to increase dopamine release in the brain, which may be related to its effects on locomotor activity. Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate has also been shown to reduce the sedative effects of benzodiazepines and to reduce the severity of benzodiazepine withdrawal symptoms.

Advantages and Limitations for Lab Experiments

One advantage of using Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate in lab experiments is that it can be used to study the role of benzodiazepine receptors in the brain without the confounding effects of benzodiazepines. Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate can also be used to study the toxicity of benzodiazepines and their effects on various organs. One limitation of using Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate is that it is a relatively new compound and there is still much to be learned about its effects and potential applications.

Future Directions

There are several future directions for research on Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate. One area of interest is the potential use of Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate as a treatment for benzodiazepine addiction and withdrawal. Another area of interest is the potential use of Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate in the treatment of other disorders, such as anxiety and depression. Additionally, further research is needed to fully understand the mechanism of action of Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate and its effects on the brain and body.
Conclusion
In conclusion, Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate is a synthetic compound with potential applications in various fields, including neuroscience, pharmacology, and toxicology. Its ability to block the effects of benzodiazepines makes it a useful tool for studying the role of benzodiazepine receptors in the brain and for studying the toxicity of benzodiazepines. Further research is needed to fully understand the potential applications of Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate and its effects on the brain and body.

Synthesis Methods

The synthesis of Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate involves a multi-step process that starts with the reaction of 2-nitrobenzoic acid with ethyl acetoacetate to form 2-nitrobenzoylacetone. This intermediate is then reacted with 2-aminopyrrolidine to form 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoic acid. The final step involves the esterification of the carboxylic acid group with ethanol to form Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate.

Scientific Research Applications

Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate has been studied for its potential applications in various fields, including neuroscience, pharmacology, and toxicology. In neuroscience, Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate has been shown to block the effects of benzodiazepines, which can be useful in studying the role of benzodiazepine receptors in the brain. In pharmacology, Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate has been studied as a potential drug candidate for the treatment of benzodiazepine addiction and withdrawal. In toxicology, Ethyl 2-({[5-oxo-1-(3-oxo-1,3-dihydro-2-benzofuran-1-yl)-2-pyrrolidinyl]carbonyl}amino)benzoate has been used to study the toxicity of benzodiazepines and their effects on various organs.